Cas no 134582-18-6 (1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane, (R)-)

• Product Name: 1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane, (R)-
• CAS No: 134582-18-6
• MF: C₁₂H₁₇ClO₃
• MW: 244.714583158493
• CID: 6642658
• PubChem ID: 40472471
• Update Time: 2024-01-29

1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane, (R)- Chemical and Physical Properties

Names and Identifiers

• (2r)-1-chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
• 134582-18-6
• UNII-9K5R3C5EUH
• Q27272652
• 9K5R3C5EUH
• (R)-1-chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
• 1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane, (R)-
• SCHEMBL15275621
• 2-Propanol, 1-chloro-3-(4-(2-methoxyethyl)phenoxy)-, (R)-

• Inchi： 1S/C12H17ClO3/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,14H,6-9H2,1H3/t11-/m0/s1
• InChI Key： MAVSBQOSROXJQJ-NSHDSACASA-N
• SMILES： ClC[C@@H](COC1C=CC(=CC=1)CCOC)O

Computed Properties

• Exact Mass: 244.0866221g/mol
• Monoisotopic Mass: 244.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų